Cas no 610-96-8 (Methyl 2-chlorobenzoate)

Methyl 2-chlorobenzoate Properties

Names and Identifiers

• Methyl 2-chlorobenzoate
• Chlorobenzoic acid methyl ester
• Methyl-o-chlorobenzoate
• 2-chlorobenzoic acid methyl ester
• Benzoic acid,2-chloro-,methyl ester
• Benzoic acid,o-chloro-,methyl ester
• methyl chlorobenzoate
• methyl monochlorobenzoate
• Methyl o-chlorobenzoate
• methyl ortho-chlorobenzoate
• Methyl-2-chlorobenzoate
• 2-chloro-benzoic acid methyl ester
• SCHEMBL196555
• W-105198
• NSC 7320
• PS-5049
• 610-96-8
• CK2319
• CS-B1788
• DTXCID6024701
• AI3-23031
• SY009666
• Methyl 2-chlorobenzoate, >=98%
• Q27278677
• 6-Chlorobenzoic acid, methyl ester
• NSC7320
• EINECS 210-242-0
• Benzoic acid, o-chloro-, methyl ester
• UNII-G344NES07R
• Tox21_302014
• CAS-610-96-8
• NSC-7320
• NS00034565
• AKOS008907562
• NCGC00256193-01
• Benzoic acid, 2-chloro-, methyl ester
• CHEMBL3188361
• A833042
• G344NES07R
• DTXSID8044701
• 2-Chlorobenzoic acid, methyl ester
• FT-0611915
• InChI=1/C8H7ClO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,1H
• EN300-748893
• MFCD00016337
• Methyl 2-Chlorobenzoate,98%
• DB-053791
• METHYL 2-CHLOROBENZOATE
• Benzoic acid, o-chloro-, methyl ester (8CI)
• methyl-o-chlorobenzoate
• 2-Chlorobenzoic Acid Methyl Ester
• STL303725
• +Expand

• MDL： MFCD00016337
• InChIKey： JAVRNIFMYIJXIE-UHFFFAOYSA-N
• Inchi： 1S/C8H7ClO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,1H3
• SMILES： O=C(OC)C1=CC=CC=C1Cl
• BRN： 1364684

Computed Properties

• Exact Mass: 170.01300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.013457
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.12660
• PSA: 26.30000
• Refractive Index: n20/D 1.536(lit.)
• Boiling Point: 230°C(lit.)
• Melting Point: 233-235 °C
• Flash Point: Fahrenheit: 228.2 ° f
  Celsius: 109 ° c
  
• Color/Form: No data available
• Density: 1.191 g/mL at 25 °C(lit.)

Methyl 2-chlorobenzoate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

Methyl 2-chlorobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters